Cas no 1025665-91-1 (N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline)
1025665-91-1 structure
Product Name:N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline
CAS No:1025665-91-1
MF:C20H20F4N2O5S
MW:476.441818237305
MDL:MFCD00245011
CID:5185852
Update Time:2026-03-05
N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline Chemical and Physical Properties
Names and Identifiers
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- N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline
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- MDL: MFCD00245011
- Inchi: 1S/C20H20F4N2O5S/c1-19(2,3)13-7-9-16(10-8-13)32(29,30)17(26(27)28)12-25-14-5-4-6-15(11-14)31-20(23,24)18(21)22/h4-12,18,25H,1-3H3/b17-12-
- InChI Key: XTBYPFIIWKAIMM-ATVHPVEESA-N
- SMILES: N(/C=C(\S(C1=CC=C(C(C)(C)C)C=C1)(=O)=O)/[N+]([O-])=O)C1=CC=CC(OC(F)(F)C(F)F)=C1
Computed Properties
- Exact Mass: 476.103
- Monoisotopic Mass: 476.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 779
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161290-1 g |
1-((4-(tert-Butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene; . |
1025665-91-1 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB161290-5 g |
1-((4-(tert-Butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene; . |
1025665-91-1 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB161290-10 g |
1-((4-(tert-Butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene; . |
1025665-91-1 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-10862-1MG |
N-[(Z)-2-(4-tert-butylbenzenesulfonyl)-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline |
1025665-91-1 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | MS-10862-5MG |
N-[(Z)-2-(4-tert-butylbenzenesulfonyl)-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline |
1025665-91-1 | >90% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | MS-10862-10MG |
N-[(Z)-2-(4-tert-butylbenzenesulfonyl)-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline |
1025665-91-1 | >90% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | MS-10862-20MG |
N-[(Z)-2-(4-tert-butylbenzenesulfonyl)-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline |
1025665-91-1 | >90% | 20mg |
£76.00 | 2023-02-27 | |
| Key Organics Ltd | MS-10862-50MG |
N-[(Z)-2-(4-tert-butylbenzenesulfonyl)-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline |
1025665-91-1 | >90% | 50mg |
£102.00 | 2023-09-07 | |
| Key Organics Ltd | MS-10862-100MG |
N-[(Z)-2-(4-tert-butylbenzenesulfonyl)-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline |
1025665-91-1 | >90% | 100mg |
£146.00 | 2023-09-07 | |
| abcr | AB161290-1g |
1-((4-(tert-Butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene; . |
1025665-91-1 | 1g |
€211.30 | 2024-06-10 |
N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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